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Essential Safety and Handling Guide for 3-
Ethylphenol
IMMEDIATE SAFETY CONCERNS: Corrosive & Toxic

3-Ethylphenol (CAS No. 620-17-7) is a hazardous chemical that poses significant risks upon

exposure.[1][2] It is classified as acutely toxic if swallowed, inhaled, or in contact with skin.[1][2]

[3] Furthermore, it is corrosive and can cause severe skin burns and serious eye damage.[1][2]

[3] This guide provides essential procedural information for handling 3-Ethylphenol safely in a

laboratory setting.

Hazard Identification and Classification
Properly understanding the hazards is the first step in safe handling. 3-Ethylphenol is
classified under the Globally Harmonized System (GHS) with the following primary hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful or toxic if swallowed, in contact with skin,

or inhaled.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns.[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Signal Word: Danger[1][2]
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Physical & Chemical Properties Data

Appearance Colorless to pale yellow liquid[2]

Molecular Formula C8H10O[1]

Molecular Weight 122.17 g/mol [1]

Boiling Point 218 °C[4]

Flash Point 94 °C (201.2 °F) - closed cup[5]

Density 1.001 g/mL at 25 °C[5]

Solubility Sparingly soluble in water.[2][6]

Personal Protective Equipment (PPE) Protocol
A risk-based approach is critical for selecting the appropriate PPE. The level of protection must

match the potential for exposure.

Core PPE Requirements (Minimum for any handling):
Eye and Face Protection: Chemical safety goggles are mandatory.[1][7] If there is a risk of

splashing, a face shield must be worn in addition to goggles.[8]

Skin and Body Protection: A fully buttoned, long-sleeved lab coat is required.[8] Long pants

and closed-toe shoes are also mandatory.[8] For tasks with a higher splash risk, a chemically

resistant apron (neoprene or butyl rubber) should be worn.[8]

Hand Protection: Double-layered nitrile gloves are recommended for incidental contact.[8]

For direct handling, concentrated solutions, or prolonged contact, heavy-duty gloves such as

butyl rubber or neoprene should be worn over nitrile gloves.[8] Gloves must be changed

immediately if contaminated.[8]

Respiratory Protection:
All handling of 3-Ethylphenol that may generate vapors or mists must be conducted in a

certified chemical fume hood to ensure adequate ventilation.[1][8] If a fume hood is not
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available or if exposure limits are exceeded, a NIOSH-approved respirator with an organic

vapor cartridge is required.[1]

Risk Assessment

PPE Selection

Assess Task & Potential Exposure
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Maximum PPE:
- Goggles & Face Shield
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- Butyl/Neoprene Gloves
- Respirator (if needed)

Click to download full resolution via product page

Caption: PPE selection workflow based on task risk assessment.

Operational Handling and Storage Plan
Safe Handling Procedures:

Preparation: Before starting work, ensure that a safety shower and eyewash station are

accessible and have been recently tested.[1][7] A first aid kit specifically for phenol exposure,

containing polyethylene glycol (PEG 300 or 400), should be readily available.[9]

Ventilation: Always handle 3-Ethylphenol inside a certified chemical fume hood.[1][8]

Dispensing: When transferring or weighing, use spark-proof tools and work away from

ignition sources.[1] Avoid creating mists or vapors.[1]
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Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1] Do not eat,

drink, or smoke in the laboratory.[1][3]

End of Day: Securely close all containers.[1] Decontaminate the work area.

Storage Plan:
Store in a cool, dry, and well-ventilated area, away from heat and ignition sources.[1][2]

Keep containers tightly closed and store them in a designated corrosives or flammables

area.[1]

Store locked up and segregated from incompatible materials such as strong oxidizing

agents, acid anhydrides, and acid chlorides.[1][7]

Emergency and Disposal Plan
First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1][7] Remove contact lenses if present and easy to do.[2] Seek immediate

medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[2][3] Wash skin with soap and

plenty of water.[1] It is highly recommended to gently wipe the affected area with a gauze

pad soaked in polyethylene glycol (PEG 300 or 400) before washing.[9] Seek immediate

medical attention.[1]

Inhalation: Move the person to fresh air.[1][2] If breathing is difficult or stops, provide artificial

respiration.[1][3] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][2] Rinse mouth with water.[1][3] Never give anything

by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[1]

Spill Response Protocol:
Evacuate: Immediately alert others and evacuate the immediate area.
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Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Protect: Don the appropriate high-risk PPE (goggles, face shield, chemical apron,

butyl/neoprene gloves).

Contain: Use an inert absorbent material like vermiculite or sand to contain the spill. Do not

use combustible materials.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste.[10]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: The collected waste must be disposed of as hazardous waste through your

institution's environmental health and safety office.[1]
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Caption: Step-by-step spill response plan for 3-Ethylphenol.

Waste Disposal:
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All waste containing 3-Ethylphenol must be collected in a designated, properly labeled, and

sealed hazardous waste container.[1]

Do not empty into drains or release into the environment.[7][10]

Consult with your institution's environmental health and safety department for proper

disposal procedures, as regulations can vary.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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